N-(2-(furan-2-yl)-2-methoxyethyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-methoxyethyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H17NO5/c1-20-13-6-3-5-11-9-14(23-16(11)13)17(19)18-10-15(21-2)12-7-4-8-22-12/h3-9,15H,10H2,1-2H3,(H,18,19)
• InChI Key: JFKYZNUDOVESQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3=CC=CO3)OC
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom. Compounds containing such rings are also referred to as furans. Furfuryl alcohol is an organic compound containing a furan substituted with a hydroxymethyl group. It is a colorless liquid, but aged samples appear amber.

Synthesis Analysis

Furfural, a five-membered heterocyclic aromatic hydrocarbon derivable from acid hydrolysis of sugar cane bagasse, maize cob, rice husk or any cellulose-containing material, is useful in the synthesis of a range of specialized chemical products. Its condensation with nitromethane in basic medium yields 2-(2-Nitrovinyl)furan.

Molecular Structure Analysis

Vibrational spectral analysis and first order hyperpolarizability calculations on (E)-N′-(furan-2-yl methylene) Nicotinohydrazide (F2CNH), a novel, organic, hydrozone Schiff base compound was synthesized and its structure was characterized by FT-IR, FT-Raman and UV-visible spectrum.

Chemical Reactions Analysis

Furfural and its derivatives have been extensively used in plastics, pharmaceutical, agrochemical and it has been reported to be used as dye precursors in the synthesis of diazo disperse dyes.

Physical And Chemical Properties Analysis

Furfuryl alcohol is a colorless liquid, although commercial samples are often brown. It has an aldehyde group attached to the 2-position of furan. It is a product of the dehydration of sugars, as occurs in a variety of agricultural byproducts, including corncobs, oat, wheat bran, and sawdust.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. Specifically, the furan nucleus plays a crucial role in the search for new antibacterial agents. Researchers have explored various synthetic methods to create innovative antibacterial compounds. .

Safety and Hazards

Furfuryl alcohol is flammable and highly volatile. It possesses a faint odor of burning and a bitter taste. It is miscible with but unstable in water. It is soluble in common organic solvents.

Future Directions

Furan platform chemicals (FPCs) directly available from biomass (furfural and 5-hydroxy-methylfurfural) have a wide range of potential applications. The main purpose of the present article is to show the spectacular range of compounds that can be economically synthesized from biomass via FPCs.